Cas no 94517-15-4 (Pentanedioic acid, 2-hydroxyethyl methyl ester)

• Product Name: Pentanedioic acid, 2-hydroxyethyl methyl ester
• CAS No: 94517-15-4
• MF: C₈H₁₄O₅
• MW: 190.193763256073
• CID: 735292
• PubChem ID: 54363202
• Update Time: 2025-04-19

Pentanedioic acid, 2-hydroxyethyl methyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanedioic acid, 2-hydroxyethyl methyl ester
• 5-O-(2-hydroxyethyl) 1-O-methyl pentanedioate
• DTXSID10710845
• 94517-15-4
• 2-Hydroxyethyl methyl pentanedioate
• SCHEMBL11647199

• Inchi： 1S/C8H14O5/c1-12-7(10)3-2-4-8(11)13-6-5-9/h9H,2-6H2,1H3
• InChI Key： UNYFRXYBICXIBU-UHFFFAOYSA-N
• SMILES： O(CCO)C(CCCC(=O)OC)=O

Computed Properties

• Exact Mass: 190.08412354g/mol
• Monoisotopic Mass: 190.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 72.8Ų